Cas no 1217896-21-3 (2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid)

• Product Name: 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid
• CAS No: 1217896-21-3
• MF: C₁₃H₁₁F₃N₂O₃
• MW: 300.233253717422
• CID: 3167003
• PubChem ID: 45111223
• Update Time: 2025-06-10

2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-{[4-(TRIFLUOROMETHYL)-1,3-OXAZOL-2-YL]AMINO}PHENYL)PROPANOIC ACID
• LPPNMWHZIUTUIZ-UHFFFAOYSA-N
• 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid
• 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoicacid
• SCHEMBL1820476
• SB49320
• 1217896-21-3

• Inchi： 1S/C13H11F3N2O3/c1-7(11(19)20)8-2-4-9(5-3-8)17-12-18-10(6-21-12)13(14,15)16/h2-7H,1H3,(H,17,18)(H,19,20)
• InChI Key： LPPNMWHZIUTUIZ-UHFFFAOYSA-N
• SMILES： FC(C1=COC(=N1)NC1C=CC(=CC=1)C(C(=O)O)C)(F)F

Computed Properties

• Exact Mass: 300.07217670Da
• Monoisotopic Mass: 300.07217670Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid

Introduction to 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid (CAS No. 1217896-21-3) in Modern Chemical and Pharmaceutical Research

2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid, identified by the CAS number 1217896-21-3, represents a compound of significant interest in the realm of chemical and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including an amino group, a carboxylic acid moiety, and a trifluoromethyl-substituted oxazole ring, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration.

The compound's structural design incorporates elements that are frequently explored in the development of novel pharmaceutical agents. Specifically, the trifluoromethyl group is known for its ability to enhance metabolic stability and binding affinity, while the oxazole ring introduces a heterocyclic scaffold that is often associated with biological activity. The phenyl ring further extends the molecule's complexity, providing additional sites for interaction with biological targets. Such structural features make 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid a promising candidate for investigating mechanisms of action in various therapeutic contexts.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound's dual functionality—combining an amino group with a carboxylic acid—suggests potential applications in the design of chelating agents or protease inhibitors. Furthermore, the oxazole moiety has been shown to exhibit antimicrobial and anti-inflammatory properties in several preclinical studies. These findings underscore the importance of exploring derivatives of 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid as candidates for therapeutic intervention.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The trifluoromethyl group can influence electronic properties, thereby affecting substrate binding and catalytic efficiency. This characteristic has been leveraged in the development of kinase inhibitors, where trifluoromethylation is often employed to improve potency and selectivity. Similarly, the oxazole ring has been identified as a key structural element in compounds that interact with nuclear receptors and transcription factors. Given these properties, 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid may serve as a scaffold for designing molecules that target such pathways.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for potential drug candidates. Virtual screening techniques, combined with molecular dynamics simulations, have been used to predict binding affinities and identify optimal conformations for small molecules like 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid. These methods have accelerated the discovery process by allowing researchers to prioritize compounds based on their predicted interactions with biological targets. In this context, CAS No. 1217896-21-3 stands out as a molecule that warrants further investigation using both experimental and computational approaches.

The synthesis of 2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid presents an opportunity to explore novel synthetic methodologies that could be applicable to other complex molecules. The use of advanced catalytic systems and green chemistry principles may enable more efficient and sustainable production processes. Such efforts align with broader trends in pharmaceutical manufacturing aimed at reducing environmental impact while maintaining high standards of quality and yield. As part of this endeavor, researchers are increasingly focusing on optimizing reaction conditions to minimize waste and energy consumption.

From a pharmacological perspective, the compound's potential applications extend beyond traditional therapeutic areas. For instance, its structural features could make it suitable for developing agents that interact with cellular signaling pathways involved in aging or metabolic disorders. Additionally, the trifluoromethyl group has been associated with improved oral bioavailability in drug candidates, which could enhance the clinical utility of derivatives of CAS No 1217896-21-3. These possibilities highlight the need for comprehensive studies to elucidate its pharmacokinetic profile and therapeutic potential.

In conclusion,2-(4-((4-(Trifluoromethyl)oxazol-2-yl)amino)phenyl)propanoic acid (CAS No 1217896-21-3) represents a compound with multifaceted applications in chemical biology and drug discovery. Its unique structural features—particularly the presence of an amino group,carboxylic acid moiety,and both a phenyl ring along with a trifluoromethyl-substituted oxazole ring—make it a promising candidate for further exploration in various therapeutic contexts. As research continues to uncover new biological targets and develop innovative synthetic strategies,this molecule holds significant promise as part of ongoing efforts to advance pharmaceutical science.